Cas no 178363-29-6 (1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis-)

• Product Name: 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis-
• CAS No: 178363-29-6
• MF: C₁₆H₁₆N₆
• MW: 292.338441848755
• CID: 3817037
• PubChem ID: 4301603
• Update Time: 2025-05-24

1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis-
• 1-[4-(1H-1,2,3-Benzotriazol-1-yl)butyl]-1H-1,2,3-benzotriazole
• 1-[4-(benzotriazol-1-yl)butyl]benzotriazole
• 1,4-Bis(1H-benzo[d][1,2,3]triazol-1-yl)butane
• 178363-29-6
• 1,1'-(1,4-butanediyl)bis-1h-benzotriazole
• AE-473/30088062
• starbld0011866

• Inchi： 1S/C16H16N6/c1-3-9-15-13(7-1)17-19-21(15)11-5-6-12-22-16-10-4-2-8-14(16)18-20-22/h1-4,7-10H,5-6,11-12H2
• InChI Key： HMQWBWFCFMMOSC-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2N=N1)CCCN1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 292.14364454Da
• Monoisotopic Mass: 292.14364454Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis-

Introduction to 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis- (CAS No. 178363-29-6) and Its Emerging Applications in Modern Chemistry and Biology

The compound 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis-, identified by its CAS number 178363-29-6, represents a fascinating class of heterocyclic organic molecules that have garnered significant attention in the fields of pharmaceutical chemistry and materials science. Benzotriazole derivatives are well-known for their versatile structural and functional properties, which make them valuable in various applications ranging from coordination chemistry to drug development. This introduction delves into the chemical characteristics, synthesis methods, and particularly the latest research findings associated with this compound.

Chemical Structure and Properties

The molecular structure of 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis- consists of two benzotriazole units linked by a 1,4-butanediyl bridge. Benzotriazole itself is a triphenyl derivative of triazole, featuring three nitrogen atoms in its aromatic ring system. This unique arrangement imparts distinct electronic and steric properties to the molecule. The presence of the butanediyl linker introduces a certain rigidity to the structure while allowing for conformational flexibility that can be exploited in molecular recognition and binding studies.

The compound exhibits notable solubility characteristics in polar organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile, which facilitates its use in solution-based synthetic protocols and biochemical assays. Additionally, its stability under various pH conditions makes it a promising candidate for applications in environments where pH fluctuations are common.

Synthetic Approaches

The synthesis of 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis- typically involves multi-step organic reactions starting from commercially available precursors such as benzoyl chloride and triethylamine. The first step often involves the formation of a benzotriazole core through nucleophilic addition followed by cyclization reactions. Subsequent coupling reactions with 1,4-diaminobutane under controlled conditions yield the final bis-linked product.

Recent advancements in synthetic methodologies have focused on improving yields and purity through catalytic processes. For instance, transition metal-catalyzed cross-coupling reactions have been explored to streamline the formation of the butanediyl linkage between the benzotriazole units. These innovations not only enhance efficiency but also reduce the environmental impact of the synthetic process.

Applications in Pharmaceutical Chemistry

The pharmaceutical industry has shown considerable interest in benzotriazole derivatives due to their potential as bioactive molecules. The extended conjugation system in 1H-Benzotriazole, 1,1'-(1,4-butanediyl)bis- imparts electronic properties that make it an excellent ligand for metal ions. This characteristic has been exploited in the development of novel anticancer agents that target metal-dependent enzymes involved in tumor proliferation.

One particularly intriguing area of research involves the use of this compound as a chelating agent for transition metals such as copper and zinc. Metallo-drugs based on benzotriazole ligands have demonstrated promising results in preclinical studies for their ability to selectively inhibit certain enzymes overexpressed in cancer cells. The butanediyl linker further enhances binding affinity by optimizing spatial orientation relative to target proteins.

Furthermore, recent studies have highlighted the antimicrobial properties of benzotriazole derivatives against drug-resistant pathogens. The structural motif is believed to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This has opened up new avenues for developing antibiotics that can overcome existing resistance mechanisms.

Materials Science Applications

In particular, benzotriazole-based polymers have been investigated for their potential applications in organic electronics. The rigid aromatic structure contributes to thermal stability while allowing for tunable electronic characteristics through modifications of substituents on the benzotriazole ring system. Such polymers are being explored as components in organic light-emitting diodes (OLEDs) and photovoltaic devices.

Additionally, coordination chemistry involving this compound has led to the development of novel catalysts for organic transformations. Metal complexes derived from 1H-Benzotriazole, 1, 1'-(14butanediyl)bis- have demonstrated high efficiency in cross-coupling reactions critical for constructing complex molecular architectures used in fine chemicals and pharmaceuticals.

Emerging Research Directions

The field continues to evolve with new discoveries regarding the applications of 178363296 . One exciting area involves its use as a building block for supramolecular assemblies where non-covalent interactions drive self-organization into complex structures. These assemblies could find applications in nanotechnology or as smart materials capable of responding to external stimuli such as light or temperature changes. p>< p >Another active area focuses on exploring its role beyond traditional coordination chemistry into bioimaging probes . Researchers are investigating how functionalized derivatives might be used to visualize biological processes at cellular levels using fluorescence microscopy techniques . p >< p > Environmental science also benefits from studying this compound , particularly regarding its interaction with natural systems . Understanding how it behaves when released into aquatic environments helps assess potential ecological impacts , ensuring sustainable use across industries . p > < p > In conclusion, 178363296 stands out due multifaceted utility spanning drug discovery , advanced materials , catalysis , imaging technologies , even environmental monitoring . Its unique structural features coupled innovative synthetic strategies position it forefront scientific progress across disciplines . Continued exploration promises unlock further possibilities harnessing power nature-inspired molecular design . p >